77-74-7(3-Methyl-3-pentanol),Methylpentanol,tert-hexyl alcohol

3-Methyl-3-pentanol Properties

Names and Identifiers

- 3-Methyl-3-pentanol
- Methylpentanol
- tert-hexyl alcohol
- diethylmethylcarbinol
- 3-Methylpentan-3-ol
- 3-Methyl-pentanol-(3)
- Methyl-3 pentanol-3
- Methyldiaethylcarbinol
- Methyldiethylcarbinol
- 3-methyl-3-pentano
- 3-Pentanol,3-methyl-
- Diethylmetylcarbinol
- +Expand
- MDL： MFCD00004483
- InChIKey： FRDAATYAJDYRNW-UHFFFAOYSA-N
- Inchi： 1S/C6H14O/c1-4-6(3,7)5-2/h7H,4-5H2,1-3H3
- SMILES： CCC(C)(CC)O

Computed Properties

Exact Mass: 102.10452
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 102.104465
Heavy Atom Count: 7
Complexity: 46.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 20.2

Experimental Properties

LogP: 1.55740
PSA: 20.23
Refractive Index: n20/D 1.418(lit.)
Water Partition Coefficient: slightly
Boiling Point: 123 °C(lit.)
Melting Point: −38 °C (lit.)
Flash Point: Fahrenheit: 75.2 ° f
Celsius: 24 ° c
Color/Form: colorless liquid
Solubility: Insoluble in water, miscible in alcohol \ ether, etc
Specific Rotation: 22 º (c=8,6N HCl)
Decomposition: 176-178 ºC
Density: 0.824 g/mL at 25 °C(lit.)

3-Methyl-3-pentanol Synthesis

Synthetic Circuit 1

96-14-0

77-74-7

918-84-3

565-61-7

Reaction Conditions

1.1 Reagents: Acetic acid , Iron chloride (FeCl3) , 1-Butanaminium, N,N,N-tributyl-, (T-4)-nitridotrioxoosmate(1-) (1:1) Solvents: Dichloromethane , Water ; 30 s, 23 °C

Reference

: FeCl3-Activated Oxidation of Alkanes by [Os(N)O3]-

Yiu, Shek-Man; Wu, Zhi-Biao; Mak, Chi-Keung; Lau, Tai-Chu, Journal of the American Chemical Society, 2004, 126(45), 14921-14929